Cas no 139009-22-6 (N-{2-[(4-fluorophenyl)sulfanyl]benzyl}-N,N',N'-trimethylethane-1,2-diamine dihydrochloride)

• Product Name: N-{2-[(4-fluorophenyl)sulfanyl]benzyl}-N,N',N'-trimethylethane-1,2-diamine dihydrochloride
• CAS No: 139009-22-6
• MF: C₁₈H₂₅Cl₂FN₂S
• MW: 391.373904943466
• CID: 1258737
• PubChem ID: 3071796
• Update Time: 2025-04-20

N-{2-[(4-fluorophenyl)sulfanyl]benzyl}-N,N',N'-trimethylethane-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{2-[(4-fluorophenyl)sulfanyl]benzyl}-N,N',N'-trimethylethane-1,2-diamine dihydrochloride
• N'-[[2-(4-fluorophenyl)sulfanylphenyl]methyl]-N,N,N'-trimethylethane-1,2-diamine,dihydrochloride
• DTXSID10160866
• N-(2-Dimethylaminoethyl)-N-methyl-2-(4-fluorophenylthio)benzylamine dihydrochloride
• VUFB 17,784
• 139009-22-6
• 1,2-Ethanediamine, N-((2-((4-fluorophenyl)thio)phenyl)methyl)-N,N',N'-trimethyl-, dihydrochloride

• Inchi： 1S/C18H23FN2S.2ClH/c1-20(2)12-13-21(3)14-15-6-4-5-7-18(15)22-17-10-8-16(19)9-11-17;;/h4-11H,12-14H2,1-3H3;2*1H
• InChI Key： RQLHZUZLMLAEJF-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C1C=CC(=CC=1)F)C1C=CC=CC=1CN(C)CCN(C)C

Computed Properties

• Exact Mass: 390.11025
• Monoisotopic Mass: 390.109953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 306
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.8

Experimental Properties

• Boiling Point: 384.6°C at 760 mmHg
• Flash Point: 186.4°C
• PSA: 6.48